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Compound of Interest

Compound Name: Cicloxilic acid

Cat. No.: B1199092

Disclaimer: The user query specified "Cicloxilic acid," for which no standard chemical entity or
associated safety data could be found. Based on the phonetic similarity and search results, this
document addresses the handling of Cyclohexylsuccinic acid (CAS Number: 1489-63-0). It is
crucial to verify the chemical identity before implementing these safety protocols.

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Cyclohexylsuccinic acid. The following
procedural steps and data are designed to ensure safe operational handling and disposal,
fostering a secure laboratory environment.

Hazard Summary

Cyclohexylsuccinic acid is classified with the following hazards:
e H315: Causes skin irritation.[1]
e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE) Requirements

A multi-layered approach to personal protection is critical to mitigate the risks of exposure. The
following table summarizes the required PPE for handling Cyclohexylsuccinic acid.
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Protection Type

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields (conforming
to EN 166 or NIOSH
standards). A full-face shield is
recommended when handling
large quantities or when there
is a significant risk of

splashing.[1]

Protects against eye irritation

from dust particles or splashes.

[1]

Hand Protection

Chemical-impermeable gloves

(e.g., Nitrile, Neoprene).[1][2]

Prevents skin contact and

subsequent irritation.[1]

Body Protection

A lab coat is the minimum
requirement. For larger
gquantities, an impervious
apron or chemical-resistant

suit should be worn.[3]

Protects against skin contact

from spills and splashes.

Respiratory Protection

A NIOSH/MSHA approved
respirator is required if
exposure limits are exceeded

or if dust is generated.[1]

Prevents respiratory tract

irritation from inhaling dust.[1]

Quantitative Exposure and Material Data

Specific quantitative data for Cyclohexylsuccinic acid is limited. The following table provides

available data and general guidance for dicarboxylic acids.
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Parameter Value/Recommendation Notes

) . Engineering controls and PPE
Occupational Exposure Limit

No data available are essential to minimize
(OEL)
exposure.
Recommended for their
i o resistance to a range of
Glove Material Nitrile or Neoprene

chemicals, including acids.[2]
[4]

Always inspect gloves before
use and replace them
N immediately if they are
] Not specifically tested for ) )
Glove Breakthrough Time o ] contaminated or show signs of
Cyclohexylsuccinic acid. ]
degradation. For prolonged
contact, consider double-

gloving.

Operational and Disposal Plans
Safe Handling Procedures

e Preparation:
o Ensure a safety shower and eyewash station are readily accessible.

o Work in a well-ventilated area, preferably in a fume hood, especially when handling the
powdered form to avoid dust formation.[1]

o Assemble all necessary PPE and have a spill kit readily available.
» Handling:

o Avoid contact with skin, eyes, and clothing.[1]

o Do not breathe in dust.[1]

o Use non-sparking tools to prevent ignition sources.[1]
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o Wash hands thoroughly after handling the substance.[1]
e Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

o Keep away from incompatible materials such as strong oxidizing agents.
Disposal Plan
» Waste Collection: Collect waste material in a suitable, labeled, and closed container.

» Disposal Method: Dispose of the material through a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[1] Do not allow the product to enter drains.[1]

o Contaminated Packaging: Triple rinse containers (or equivalent) before recycling or
reconditioning. Alternatively, puncture the packaging to render it unusable and dispose of it in
a sanitary landfill.[1]

e Regulatory Compliance: All disposal activities must be in accordance with applicable local,
regional, and national laws and regulations.[1]

Emergency Procedures: Spill Response Workflow

The following diagram outlines the logical steps for responding to a Cyclohexylsuccinic acid
spill.
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Evacuate Immediate Area & Alert Others

y

Assess Spill Size & Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator)

;

Contain Spill with Inert Absorbent Material

Large Spill or Unknown Risk

Contact Emergency Services & EHS

Carefully Scoop or Sweep Up Material

\

Place in a Labeled, Sealable Container for Disposal

l

Decontaminate Spill Area

\

Dispose of Waste According to Protocol

Report Incident to Supervisor

Click to download full resolution via product page

Workflow for Cyclohexylsuccinic acid spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Cyclohexylsuccinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199092#personal-protective-equipment-for-
handling-cicloxilic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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